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For Researchers, Scientists, and Drug Development Professionals

Abstract
Diallyldiphenylsilane [(C₃H₅)₂Si(C₆H₅)₂] is an organosilicon compound of interest for various

applications, including its use as an intermediate in the synthesis of more complex silicon-

containing molecules and pharmaceuticals. This technical guide provides a comprehensive

overview of the synthesis of diallyldiphenylsilane, focusing on the Grignard reaction as a

primary synthetic route. Detailed experimental protocols, a summary of its physicochemical and

spectroscopic properties, and a discussion of its discovery are presented.

Introduction
Organosilanes, compounds containing a carbon-silicon bond, have found extensive use in

organic synthesis and materials science. Allylsilanes, in particular, are valuable reagents due to

their unique reactivity. Diallyldiphenylsilane combines the features of an allylsilane with the

steric and electronic properties imparted by two phenyl groups on the silicon atom. This guide

serves as a technical resource for researchers interested in the synthesis and utilization of this

specific organosilane.

Synthesis of Diallyldiphenylsilane
The most common and practical method for the synthesis of diallyldiphenylsilane is the

Grignard reaction. This method involves the reaction of a dihalodiphenylsilane with
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allylmagnesium halide, a Grignard reagent.

Reaction Principle
The synthesis proceeds via the nucleophilic attack of the allyl group from the Grignard reagent

on the electrophilic silicon atom of dichlorodiphenylsilane. Two equivalents of the Grignard

reagent are required to replace both chlorine atoms.

Overall Reaction:

(C₆H₅)₂SiCl₂ + 2 C₃H₅MgBr → (C₆H₅)₂Si(C₃H₅)₂ + 2 MgBrCl

Experimental Protocol
This protocol is a generalized procedure based on established methods for Grignard reactions

with chlorosilanes.

Materials:

Dichlorodiphenylsilane ((C₆H₅)₂SiCl₂)

Magnesium turnings

Allyl bromide (C₃H₅Br)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine (crystal)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

Preparation of the Grignard Reagent:
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Under an inert atmosphere (e.g., argon or nitrogen), a flame-dried three-neck round-

bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is

charged with magnesium turnings.

A small crystal of iodine is added to activate the magnesium.

A solution of allyl bromide in anhydrous diethyl ether is prepared and placed in the

dropping funnel.

A small amount of the allyl bromide solution is added to the magnesium turnings. The

reaction is initiated, which is indicated by the disappearance of the iodine color and gentle

refluxing of the ether.

The remaining allyl bromide solution is added dropwise at a rate that maintains a gentle

reflux.

After the addition is complete, the mixture is stirred until most of the magnesium has

reacted.

Reaction with Dichlorodiphenylsilane:

A solution of dichlorodiphenylsilane in anhydrous diethyl ether is prepared and placed in

the dropping funnel.

The Grignard reagent solution is cooled in an ice bath.

The dichlorodiphenylsilane solution is added dropwise to the stirred Grignard reagent.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours.

Work-up and Purification:

The reaction mixture is cooled in an ice bath and quenched by the slow, dropwise addition

of a saturated aqueous ammonium chloride solution.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is removed under reduced pressure using a rotary evaporator.

The crude product is purified by vacuum distillation.

Important Considerations:

Anhydrous Conditions: Grignard reagents are highly sensitive to moisture and protic

solvents. All glassware must be thoroughly dried, and anhydrous solvents must be used. The

reaction should be carried out under a dry, inert atmosphere.

Safety: Allyl bromide is a lachrymator and toxic. Dichlorodiphenylsilane is corrosive.

Appropriate personal protective equipment (PPE) should be worn, and the reaction should

be conducted in a well-ventilated fume hood.

Physicochemical and Spectroscopic Data
Physicochemical Properties

Property Value Reference

CAS Number 10519-88-7

Molecular Formula C₁₈H₂₀Si

Molecular Weight 264.44 g/mol

Boiling Point 140-141 °C at 2 mmHg

Density 0.996 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.575

Spectroscopic Data
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Spectroscopy Data Reference

¹H NMR

The ¹H NMR spectrum shows

characteristic signals for the

allyl and phenyl protons. The

spectrum is available in public

databases such as PubChem.

IR

The IR spectrum will exhibit

characteristic bands for Si-C

stretching, C=C stretching of

the allyl group, and aromatic

C-H and C=C stretching of the

phenyl groups.

Mass Spec

The mass spectrum will show

the molecular ion peak and

fragmentation patterns

characteristic of the loss of allyl

and phenyl groups.

Discovery and History
The precise first synthesis of diallyldiphenylsilane is not prominently documented in readily

available scientific literature. However, its presence in chemical databases and commercial

availability indicates its synthesis and characterization. The compound's entry in the PubChem

database was created on March 26, 2005, suggesting its formal documentation around that

time. The synthesis of organosilanes via Grignard reagents has been a well-established

method since the pioneering work of F. Stanley Kipping in the early 20th century.

Logical Relationships and Workflows
The following diagrams illustrate the synthesis workflow and the logical relationship of the key

components in the synthesis of diallyldiphenylsilane.
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Caption: Experimental workflow for the synthesis of diallyldiphenylsilane.
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Caption: Key components in the synthesis of diallyldiphenylsilane.
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[https://www.benchchem.com/product/b083629#synthesis-and-discovery-of-
diallyldiphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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